Cas no 39920-61-1 (5-nitro-1,3-thiazole-2-carboxylic Acid)

• Product Name: 5-nitro-1,3-thiazole-2-carboxylic Acid
• CAS No: 39920-61-1
• MF: C₄H₂N₂O₄S
• MW: 174.134679317474
• MDL: MFCD17015533
• CID: 1514880
• PubChem ID: 14842275
• Update Time: 2025-06-28

5-nitro-1,3-thiazole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-nitro-1,3-thiazole-2-carboxylic Acid
• 5-Nitro-thiazolcarbonsaeure
• 5-nitrothiazole-2-carboxylic acid
• 5-Nitro-thiazol
• ACMC-209cuk
• 5-Nitro-thiazol-2-carbonsaeure
• 5-Nitrothiazole
• Thiazole, 5-nitro-
• 5-Nitro-thiazole
• 5-nitro-thiazole-2-carboxylic acid
• AC1LBSYC
• SureCN375485
• 5-nitro-2-thiazole 2-carboxylic acid
• 5-Nitrothiazole,
• 5-nitro thiazol
• 5-Nitro-thiazolcarbonsaeure; 5-nitrothiazole-2-carboxylic acid; 5-Nitro-thiazol; ACMC-209cuk; 5-Nitro-thiazol-2-carbonsaeure; 5-Nitrothiazole; Thiazole, 5-nitro-; 5-Nitro-thiazole; 5-nitro-thiazole-2-carboxylic acid; 5-nitrothiazole; AC1LBSYC; SureCN375485; 5-nitro-2-thiazole 2-carboxylic acid; 5-nitro-thiazole; 5-Nitrothiazole,; 5-nitro thiazol;
• KNAAFBMBMBMZHI-UHFFFAOYSA-N
• SCHEMBL7261882
• MFCD17015533
• 39920-61-1
• 5-nitrothiazole-2-carboxylicacid
• SY273859
• G67671

• MDL： MFCD17015533
• Inchi： 1S/C4H2N2O4S/c7-4(8)3-5-1-2(11-3)6(9)10/h1H,(H,7,8)
• InChI Key： KNAAFBMBMBMZHI-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 173.97356
• Monoisotopic Mass: 173.97352772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 93.33

Additional information on 5-nitro-1,3-thiazole-2-carboxylic Acid

Comprehensive Overview of 5-nitro-1,3-thiazole-2-carboxylic Acid (CAS No. 39920-61-1): Properties, Applications, and Innovations

5-nitro-1,3-thiazole-2-carboxylic Acid (CAS No. 39920-61-1) is a specialized organic compound belonging to the nitrothiazole family, renowned for its unique chemical structure and versatile applications. The compound features a thiazole ring substituted with a nitro group at the 5-position and a carboxylic acid moiety at the 2-position, making it a valuable intermediate in pharmaceutical and agrochemical research. Its molecular formula, C₄H₂N₂O₄S, reflects its compact yet reactive nature, which has garnered attention in drug discovery and material science.

In recent years, the demand for 5-nitro-1,3-thiazole-2-carboxylic Acid has surged due to its role in synthesizing heterocyclic compounds, which are pivotal in developing antimicrobial agents and anti-inflammatory drugs. Researchers are particularly interested in its potential to modulate enzyme inhibition, a hot topic in precision medicine. For instance, derivatives of this compound have shown promise in targeting bacterial resistance, aligning with global efforts to combat antibiotic-resistant pathogens—a pressing concern highlighted by the WHO.

The synthesis of 5-nitro-1,3-thiazole-2-carboxylic Acid typically involves nitration reactions of thiazole precursors, followed by oxidation to introduce the carboxylic acid group. This process is optimized for high yield and purity, critical for industrial-scale production. Analytical techniques like HPLC and NMR spectroscopy ensure quality control, addressing the growing emphasis on green chemistry and sustainable synthesis in the chemical industry.

Beyond pharmaceuticals, 5-nitro-1,3-thiazole-2-carboxylic Acid is explored in crop protection formulations. Its nitrothiazole backbone exhibits herbicidal and fungicidal properties, making it a candidate for next-generation agrochemicals. This aligns with the rising demand for eco-friendly pesticides, as farmers and regulators seek alternatives to traditional chemicals with environmental concerns.

From a commercial perspective, suppliers of CAS No. 39920-61-1 emphasize its high reactivity and storage stability, catering to laboratories and manufacturers requiring reliable building blocks for custom synthesis. The compound’s MSDS data underscores safe handling practices, reflecting industry trends toward transparency and regulatory compliance.

Innovations in computational chemistry have further propelled interest in 5-nitro-1,3-thiazole-2-carboxylic Acid. Molecular docking studies leverage its structure to design targeted therapies, a trend driven by AI-driven drug discovery. Such advancements resonate with frequent search queries like "nitrothiazole applications in medicine" or "sustainable synthesis of heterocycles," highlighting the intersection of science and technology.

In summary, 5-nitro-1,3-thiazole-2-carboxylic Acid (CAS No. 39920-61-1) exemplifies the synergy between traditional chemistry and modern innovation. Its multifaceted roles—from pharmaceutical intermediates to agrochemical precursors—underscore its relevance in addressing contemporary challenges in health and agriculture. As research evolves, this compound is poised to remain a cornerstone in specialty chemicals, meeting the needs of a dynamic global market.